4-(1,1,2,2,2-Pentafluoroethoxy)benzaldehyde
Overview
Description
“4-(1,1,2,2,2-Pentafluoroethoxy)benzaldehyde” is a chemical compound with the molecular formula C9H5F5O2 . It is used for research purposes.
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring attached to an aldehyde group and a pentafluoroethoxy group . The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a density of 1.4±0.1 g/cm3, a boiling point of 241.5±40.0 °C at 760 mmHg, and a flash point of 97.0±22.2 °C . It has a molar refractivity of 44.9±0.3 cm3, and a polar surface area of 26 Å2 .Scientific Research Applications
Synthesis of Complex Molecules
Researchers have developed efficient synthesis methods for complex molecules like porphyrins and aromatic aldehydes, which are crucial in supramolecular assemblies and have potential applications in materials science and photonic devices. For instance, an efficient synthesis of 2,3,5,6-tetrafluoro-4-iodo-benzaldehyde was achieved, leading to the synthesis of 5,10,15,20-tetrakis(pentafluorophenyl)porphyrin, a precursor for supramolecular assemblies (J. Leroy et al., 2004).
Development of Fluorescent Probes
The creation of novel ratiometric fluorescent probes for biomolecules like cysteine and homocysteine showcases the versatility of incorporating fluoroaromatic aldehydes into sensor molecules. These probes offer large emission shifts, allowing for the quantitative detection of biomolecules, which is vital for biomedical research and diagnostics (Weiying Lin et al., 2008).
Contributions to Chemical Reactions Understanding
The synthesis and investigation of alcohol and aldehyde adducts of zinc thiolates provided insights into the structural modeling of alcohol dehydrogenase, an important enzyme in biological systems. This research helps in understanding the enzyme's functionality and could lead to the development of novel catalysts and therapeutic agents (B. Müller et al., 1999).
Materials Science Applications
In materials science, the synthesis of fluorinated microporous polyaminals demonstrated how the introduction of fluorinated aldehydes can enhance the properties of polymers for specific applications like carbon dioxide adsorption. This research contributes to the development of new materials for environmental cleanup and gas separation technologies (Guiyang Li et al., 2016).
Safety and Hazards
properties
IUPAC Name |
4-(1,1,2,2,2-pentafluoroethoxy)benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5F5O2/c10-8(11,12)9(13,14)16-7-3-1-6(5-15)2-4-7/h1-5H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KIRMPOFNASULNR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=O)OC(C(F)(F)F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5F5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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